![molecular formula C9H5F3N2OS B2429590 5-[3-(Trifluoromethyl)phenoxy]-1,2,3-thiadiazole CAS No. 338421-08-2](/img/structure/B2429590.png)
5-[3-(Trifluoromethyl)phenoxy]-1,2,3-thiadiazole
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Overview
Description
“5-[3-(Trifluoromethyl)phenoxy]-1,2,3-thiadiazole” is a complex organic compound. It contains a trifluoromethyl group (-CF3), which is a functional group in organic chemistry that is characterized by having three fluorine atoms attached to a methyl group . This compound also contains a phenoxy group and a thiadiazole group .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. For instance, NMR (Nuclear Magnetic Resonance) spectroscopy can provide information about the hydrogen (1H) and carbon (13C) environments in the molecule . The presence of fluorine (19F) can also be confirmed using 19F-NMR .
Scientific Research Applications
Dual Inhibitors and Anti-inflammatory Agents
Research has shown the potential of 1,2,3-thiadiazole derivatives as dual inhibitors of 5-lipoxygenase and cyclooxygenase, indicating their effectiveness as orally-active, non-ulcerogenic anti-inflammatory agents (Mullican et al., 1993).
Biological Activity and Synthesis
Studies on the synthesis of α-phenoxyl-1,2,3-thiadiazoleacetamide derivatives have demonstrated their significant anti-HBV activities, confirming the biological potential of this class of compounds (Zhao et al., 2003).
Antimicrobial Agents
Formazans derived from Mannich bases of 1,3,4-thiadiazole have been synthesized and evaluated for their antimicrobial properties, showing moderate activity against bacterial and fungal strains (Sah et al., 2014).
Effects on Plant Physiology
The physiological effects of synthetic 1,2,3-thiadiazole compounds on plants, such as their impact on γ-aminobutyric acid levels, reactive oxygen species, and carbohydrate metabolism, have been investigated, providing insights into their potential as agrochemicals (AL-Quraan et al., 2015).
Potential Antineoplastic Agents
1,2,3-Thiadiazoles have been synthesized and evaluated as potential antineoplastic agents, highlighting their relevance in cancer research (Looker & Wilson, 1965).
Applications in Organic Light-Emitting Diodes (OLEDs)
The use of 1,2,3-thiadiazole derivatives in the synthesis of iridium(iii) complexes has shown potential applications in OLEDs, demonstrating the versatility of these compounds in materials science (Jing et al., 2017).
Azathia Crown Macrocycles Synthesis
New classes of azathia crown macrocycles containing 1,3,4-thiadiazole rings have been synthesized, contributing to the field of supramolecular chemistry (Foroughifar et al., 2009).
Future Directions
The future directions for the study of “5-[3-(Trifluoromethyl)phenoxy]-1,2,3-thiadiazole” and similar compounds could involve further exploration of their synthesis, characterization, and potential applications. For instance, a series of phenylpyridine moiety-containing α-trifluoroanisole derivatives were designed, synthesized, and identified via nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) to find novel herbicidal compounds with high activity and broad spectrum .
Mechanism of Action
Target of Action
The primary targets of 5-[3-(Trifluoromethyl)phenoxy]-1,2,3-thiadiazole are the Nuclear receptor coactivator 1 and Peroxisome proliferator-activated receptor alpha . These receptors play crucial roles in regulating gene expression and are involved in various physiological processes.
Mode of Action
It is believed to interact with its targets, leading to changes in their activity
Biochemical Pathways
The compound’s interaction with its targets suggests it may influence pathways related to gene expression and metabolic regulation .
Result of Action
Given its targets, it is likely to influence gene expression and metabolic processes .
Biochemical Analysis
Biochemical Properties
Compounds with similar structures have been shown to interact with various enzymes and proteins . The nature of these interactions is largely dependent on the specific structure and functional groups of the compound .
Cellular Effects
It is possible that this compound could influence cell function by interacting with various cellular pathways, potentially impacting gene expression and cellular metabolism .
Molecular Mechanism
It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
There is currently no available information on how the effects of 5-[3-(Trifluoromethyl)phenoxy]-1,2,3-thiadiazole vary with different dosages in animal models .
Properties
IUPAC Name |
5-[3-(trifluoromethyl)phenoxy]thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F3N2OS/c10-9(11,12)6-2-1-3-7(4-6)15-8-5-13-14-16-8/h1-5H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVQDFQZOAJXAFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CN=NS2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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